N1-cyclopropyl-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-cyclopropyl-N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]oxamide
• InChI: InChI=1S/C21H26N4O3/c26-20(21(27)23-16-8-9-16)22-15-18(19-7-4-14-28-19)25-12-10-24(11-13-25)17-5-2-1-3-6-17/h1-7,14,16,18H,8-13,15H2,(H,22,26)(H,23,27)
• InChI Key: HLHFOONGWDOICS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C(=O)NCC(C2=CC=CO2)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C21H26N4O3
• Molecular Weight: 382.5 g/mol
• CAS No.: 877631-85-1

Description

N1-cyclopropyl-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H26N4O3 and its molecular weight is 382.464. The purity is usually 95%.
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Scientific Research Applications

PET Imaging of Microglia

A PET radiotracer specific for CSF1R, a microglia-specific marker, showcases the potential of similar compounds in neuroinflammation imaging. This compound, [11C]CPPC, enables noninvasive imaging of reactive microglia and disease-associated microglia, contributing to the understanding of neuroinflammation's role in neuropsychiatric disorders. It represents a valuable tool in developing new therapeutics for neuroinflammation, particularly targeting CSF1R, by providing a noninvasive, repeatable readout in patients and enabling measurement of drug target engagement (Horti et al., 2019).

Antiallergic Compounds

The antiallergic activity of a series of compounds, including 4-(arylamino)-2,5-dihydro-2-oxo-N-(trans-2-phenyl-cyclopropyl)furan-3-carboxamides, has been documented. These compounds exhibit potent antiallergic activity, inhibiting the action of serotonin, histamine, and bradykinin, representing a novel class of antiallergic agents (Georgiev et al., 1987).

Catalytic Activity Enhancement

N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO), a bidentate ligand, is highlighted for its effectiveness in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This demonstrates the compound's utility in facilitating the coupling of a broad range of (hetero)aryl bromides with various amines, offering a pathway to pharmaceutically important building blocks (Bhunia et al., 2017).

Polyamine Catabolism and Programmed Cell Death

A study on N1-ethyl-N11-[(cyclopropyl)methyl]-4,8,-diazaundecane (CPENSpm), a polyamine analogue, suggests its role in inducing programmed cell death (PCD) in sensitive cell types through the superinduction of the polyamine catabolic enzyme spermidine/spermine N1-acetyltransferase (SSAT). This highlights the compound's potential as a new class of antitumor agents (Ha et al., 1997).